Cas no 23203-46-5 (Benzenebutanoic acid,4-amino-g,g-dimethyl-)

• Product Name: Benzenebutanoic acid,4-amino-g,g-dimethyl-
• CAS No: 23203-46-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 286893
• PubChem ID: 236549
• Update Time: 2025-04-19

Benzenebutanoic acid,4-amino-g,g-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-amino-g,g-dimethyl-
• 4-(4-aminophenyl)-4-methylpentanoic acid
• Benzenebutanoic acid,4-amino-g,g-dimethyl
• 23203-46-5
• DTXSID90284812
• NSC39130
• 4-(4-Amino-phenyl)-4-methyl-pentanoic acid
• NSC-39130

• Inchi： 1S/C12H17NO2/c1-12(2,8-7-11(14)15)9-3-5-10(13)6-4-9/h3-6H,7-8,13H2,1-2H3,(H,14,15)
• InChI Key： UYPNMPFOGFKGRL-UHFFFAOYSA-N
• SMILES： OC(CCC(C)(C)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.99240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes